Histological Analysis
  • Ruthenium Red
    Ruthenium Red
    • Cat. No.:
    • B032440
    • CAS No.:
    • 11103-72-3
    • Molecular Formula:
    • Cl6H42N14O2Ru3
    • Molecular Weight:
    • 786.3 g/mol
    Description
    An inorganic dye used in microscopy for differential staining and as a diagnostic reagent. In research this compound is used to study changes in cytoplasmic concentrations of calcium. Ruthenium red inhibits calc...
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  • C.I. Acid Red 183
    C.I. Acid Red 183
    • Cat. No.:
    • B1219784
    • CAS No.:
    • 6408-31-7
    • Molecular Formula:
    • C16H10ClCrN4Na2O9S2-3
    • Molecular Weight:
    • 599.8 g/mol
    Description
    C.I. Acid Red 183, also known as C.I. Acid Red 183, is a useful research compound. Its molecular formula is C16H10ClCrN4Na2O9S2-3 and its molecular weight is 599.8 g/mol. The purity is usually 95%.
    BenchChe...
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  • Oxazine 170 perchlorate
    Oxazine 170 perchlorate
    • Cat. No.:
    • B1596106
    • CAS No.:
    • 62669-60-7
    • Molecular Formula:
    • C21H22ClN3O5
    • Molecular Weight:
    • 431.9 g/mol
    Description
    Oxazine 170 perchlorate (O17) is an organic dye with high fluorescence efficiency. It is used as a laser dye with an absorption band at 621 nm.

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  • Pyronine B
    Pyronine B
    • Cat. No.:
    • B1678544
    • CAS No.:
    • 2150-48-3
    • Molecular Formula:
    • C21H27N2O.Cl
      C21H27ClN2O
    • Molecular Weight:
    • 358.9 g/mol
    Description
    Pyronin B is an organic chloride salt having 6-(diethylamino)-N,N-diethyl-3H-xanthen-3-iminium as the cation. Depending on the mode of manufacture, pyronin B also exists in the form of an FeCl3 complex. It has a...
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  • Thioflavin T
    Thioflavin T
    • Cat. No.:
    • B1683133
    • CAS No.:
    • 2390-54-7
    • Molecular Formula:
    • C17H19N2S.Cl
      C17H19ClN2S
    • Molecular Weight:
    • 318.9 g/mol
    Description
    Thioflavine T is an organic chloride salt having 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium as the counterion. It is widely used to visualise and quantify the presence of amyloids, both in v...
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  • D149 Dye
    D149 Dye
    • Cat. No.:
    • B7981247
    • CAS No.:
    • Molecular Formula:
    • C42H35N3O4S3
    • Molecular Weight:
    • 741.9 g/mol
    Description
    D149 Dye is a useful research compound. Its molecular formula is C42H35N3O4S3 and its molecular weight is 741.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D149 Dye suitable for many res...
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  • Direct Black 38 free acid
    Direct Black 38 free acid
    • Cat. No.:
    • B12424399
    • CAS No.:
    • 22244-14-0
    • Molecular Formula:
    • C34H27N9O7S2
    • Molecular Weight:
    • 737.8 g/mol
    Description
    Direct Black 38 free acid is a useful research compound. Its molecular formula is C34H27N9O7S2 and its molecular weight is 737.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Direct Black ...
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  • C.I. Direct Black 80
    C.I. Direct Black 80
    • Cat. No.:
    • B15555772
    • CAS No.:
    • 6409-32-1
    • Molecular Formula:
    • C36H23N8Na3O11S3
    • Molecular Weight:
    • 908.8 g/mol
    Description
    C.i. direct black 80 is a bluish-black to black powder. Odorless. (NTP, 1992)
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  • C.I. Direct Black 80
    C.I. Direct Black 80
    • Cat. No.:
    • B15555778
    • CAS No.:
    • 39384-51-5
    • Molecular Formula:
    • C36H23N8Na3O11S3
    • Molecular Weight:
    • 908.8 g/mol
    Description
    C.i. direct black 80 is a bluish-black to black powder. Odorless. (NTP, 1992)
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  • Direct Black 22
    Direct Black 22
    • Cat. No.:
    • B15622354
    • CAS No.:
    • 83221-67-4
    • Molecular Formula:
    • C44H32N13Na3O11S3
    • Molecular Weight:
    • 1084.0 g/mol
    Description
    structure in first source
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